2-(2-methyl-4-oxo-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-(2-methyl-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl)-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C18H17N3O4S/c1-12-10-18(23)20(15-4-2-3-5-16(15)26-12)11-17(22)19-13-6-8-14(9-7-13)21(24)25/h2-9,12H,10-11H2,1H3,(H,19,22)
• InChI Key: XYIGDTWESOGURF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)N(C2=CC=CC=C2S1)CC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol

Description

2-(2-methyl-4-oxo-3,4-dihydro-1,5-benzothiazepin-5(2H)-yl)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C18H17N3O4S and its molecular weight is 371.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Benzothiazepine derivatives are synthesized through various chemical reactions, showcasing their versatility in organic synthesis. For example, the synthesis of N-(p-tolyl)-2-(2-(4-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-2-yl)phenoxy)acetamide demonstrates the complex reactions involved in creating benzothiazepine compounds. These syntheses often involve reactions with o-aminothiophenol and other precursors to yield compounds with distinct chemical properties, useful for further chemical studies and applications (Nguyen, Bui, & Nguyen, 2018).

Pharmacological Potential

Benzothiazepines have shown promising pharmacological properties, including acting as calcium channel blockers. Their structural similarity to known calcium channel blocking agents like diltiazem suggests potential therapeutic applications in cardiovascular diseases. Research into benzothiazepine derivatives has explored their effects on smooth muscle and other pharmacological properties, indicating their potential use in developing new drugs with coronary vasodilator activity (Nagao, Sato, Iwasawa, Takada, & Ishida, 1972).

Drug Delivery Systems

The inclusion complex formation of benzodiazepine derivatives with β-cyclodextrin points to their application in enhancing the solubility, stability, and delivery of pharmaceutical compounds. Cyclodextrins can improve the bioavailability of drugs by forming inclusion complexes, which is crucial for compounds with poor water solubility. This application is significant for the development of more effective and efficient drug delivery systems (Papezhuk et al., 2020).

Anticonvulsant Properties

Certain benzothiazepine derivatives exhibit anticonvulsant properties, indicating their potential in treating neurological disorders such as epilepsy. The synthesis and evaluation of these compounds for their anticonvulsant activity can lead to the development of new therapeutic agents that are effective against seizures (Chimirri et al., 1998).